Cas no 33496-55-8 (Heptadecafluorononanoic acid octylamide)
Heptadecafluorononanoic acid octylamide Chemical and Physical Properties
Names and Identifiers
-
- Heptadecafluorononanoic acid octylamide
- NS00109728
- 33496-55-8
- DTXCID001325556
- DTXSID20896063
- SCHEMBL1169288
- AKOS003790052
- 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-heptadecafluoro-N-octylnonanamide
-
- MDL: MFCD00318051
- Inchi: 1S/C17H18F17NO/c1-2-3-4-5-6-7-8-35-9(36)10(18,19)11(20,21)12(22,23)13(24,25)14(26,27)15(28,29)16(30,31)17(32,33)34/h2-8H2,1H3,(H,35,36)
- InChI Key: HFBBZVYAWZNJKL-UHFFFAOYSA-N
- SMILES: FC(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(NCCCCCCCC)=O)(F)F)(F)F)(F)F)F
Computed Properties
- Exact Mass: 575.1116930Da
- Monoisotopic Mass: 575.1116930Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 36
- Rotatable Bond Count: 16
- Complexity: 744
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.8
- Topological Polar Surface Area: 29.1Ų
Heptadecafluorononanoic acid octylamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 032503-1g |
Heptadecafluorononanoic acid octylamide |
33496-55-8 | 1g |
£10.00 | 2022-03-01 | ||
| Fluorochem | 032503-5g |
Heptadecafluorononanoic acid octylamide |
33496-55-8 | 5g |
£25.00 | 2022-03-01 | ||
| Fluorochem | 032503-25g |
Heptadecafluorononanoic acid octylamide |
33496-55-8 | 25g |
£76.00 | 2022-03-01 | ||
| eNovation Chemicals LLC | Y1264271-1g |
Heptadecafluorononanoic acid octylamide |
33496-55-8 | 90% | 1g |
$140 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1264271-5g |
Heptadecafluorononanoic acid octylamide |
33496-55-8 | 90% | 5g |
$165 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1264271-25g |
Heptadecafluorononanoic acid octylamide |
33496-55-8 | 90% | 25g |
$285 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1264271-100g |
Heptadecafluorononanoic acid octylamide |
33496-55-8 | 90% | 100g |
$870 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1264271-500g |
Heptadecafluorononanoic acid octylamide |
33496-55-8 | 90% | 500g |
$3765 | 2024-06-05 | |
| Oakwood | 032503-1g |
Heptadecafluorononanoic acid octylamide |
33496-55-8 | 90% | 1g |
$11.00 | 2024-07-19 | |
| Oakwood | 032503-5g |
Heptadecafluorononanoic acid octylamide |
33496-55-8 | 90% | 5g |
$27.00 | 2024-07-19 |
Heptadecafluorononanoic acid octylamide Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on Heptadecafluorononanoic acid octylamide
Introduction to Heptadecafluorononanoic acid octylamide (CAS No. 33496-55-8)
Heptadecafluorononanoic acid octylamide, a compound with the chemical formula C27H35F17O2, is a specialized derivative that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its unique CAS number 33496-55-8, belongs to a class of fluorinated carboxylic acid amides that exhibit intriguing chemical properties and potential applications in various scientific domains.
The molecular structure of Heptadecafluorononanoic acid octylamide features a long-chain fluorinated alkyl group attached to a carboxylic acid moiety, which is further amide-linked to an octyl group. This configuration imparts unique physicochemical properties, such as high lipophilicity and thermal stability, making it a valuable candidate for numerous industrial and laboratory applications. The presence of fluorine atoms enhances the compound's metabolic stability and binding affinity, which are critical factors in drug design and development.
In recent years, the interest in fluorinated compounds has surged due to their ability to modulate biological processes effectively. Fluorine's electronic properties can alter the pharmacokinetic behavior of molecules, leading to improved bioavailability and reduced degradation rates. Heptadecafluorononanoic acid octylamide exemplifies this trend, as it has been explored in several cutting-edge research studies for its potential role in pharmaceutical formulations.
One of the most compelling aspects of Heptadecafluorononanoic acid octylamide is its application in the development of advanced materials. The compound's fluorinated backbone provides exceptional chemical resistance and hydrophobicity, making it suitable for use in protective coatings, lubricants, and high-performance polymers. These materials are increasingly demanded in industries where durability and performance under extreme conditions are paramount.
Furthermore, the compound has shown promise in the field of biomedicine. Researchers have been investigating its potential as an intermediate in synthesizing novel therapeutic agents. The unique structural features of Heptadecafluorononanoic acid octylamide allow it to serve as a building block for designing molecules with enhanced binding interactions with biological targets. This capability is particularly relevant in the quest for more effective treatments for complex diseases such as cancer and neurodegenerative disorders.
The synthesis of Heptadecafluorononanoic acid octylamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including fluorochemical transformations and amide bond formation, are employed to achieve high yields and purity levels. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required to produce it on an industrial scale.
Recent studies have also explored the environmental impact of Heptadecafluorononanoic acid octylamide. Due to its stable molecular structure, it is expected to exhibit low biodegradability. However, this characteristic also makes it a durable material that can withstand harsh environmental conditions without degrading. Efforts are ongoing to develop sustainable synthetic routes that minimize waste and reduce the ecological footprint associated with its production.
The regulatory landscape for Heptadecafluorononanoic acid octylamide is another area of focus. As with any specialized chemical compound, ensuring compliance with safety and environmental regulations is essential. Manufacturers must adhere to stringent guidelines to ensure that the compound is handled, stored, and disposed of responsibly. This includes implementing robust quality control measures throughout the supply chain to guarantee consistency and reliability.
In conclusion, Heptadecafluorononanoic acid octylamide (CAS No. 33496-55-8) represents a significant advancement in the realm of fluorinated chemicals. Its unique molecular architecture and versatile applications make it a valuable asset in both industrial and pharmaceutical research. As scientific understanding continues to evolve, the potential uses for this compound are likely to expand further, driving innovation across multiple sectors.
33496-55-8 (Heptadecafluorononanoic acid octylamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)